Cas no 1805316-33-9 (Methyl 2,5-diamino-3-(difluoromethyl)pyridine-6-acetate)

Methyl 2,5-diamino-3-(difluoromethyl)pyridine-6-acetate is a fluorinated pyridine derivative with a versatile structure, combining both amino and difluoromethyl functional groups. This compound serves as a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The presence of the difluoromethyl group enhances metabolic stability and lipophilicity, while the diamino substitution offers reactivity for further derivatization. The ester moiety provides flexibility for hydrolysis or coupling reactions. Its well-defined molecular architecture makes it suitable for applications in medicinal chemistry, where precise functionalization is critical. The compound is typically handled under controlled conditions due to its reactive amino groups.

Methyl 2,5-diamino-3-(difluoromethyl)pyridine-6-acetate structure

1805316-33-9 structure

Product Name:Methyl 2,5-diamino-3-(difluoromethyl)pyridine-6-acetate

CAS No:1805316-33-9

MF:C₉H₁₁F₂N₃O₂

MW:231.199348688126

CID:4811661

Update Time:2025-05-24

Methyl 2,5-diamino-3-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 2,5-diamino-3-(difluoromethyl)pyridine-6-acetate
- Inchi： 1S/C9H11F2N3O2/c1-16-7(15)3-6-5(12)2-4(8(10)11)9(13)14-6/h2,8H,3,12H2,1H3,(H2,13,14)
- InChI Key： FAVIAMMIDMIJQO-UHFFFAOYSA-N
- SMILES： FC(C1=C(N)N=C(CC(=O)OC)C(=C1)N)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 253
XLogP3: 0.3
Topological Polar Surface Area: 91.2

Methyl 2,5-diamino-3-(difluoromethyl)pyridine-6-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029073865-250mg	Methyl 2,5-diamino-3-(difluoromethyl)pyridine-6-acetate	1805316-33-9	97%	250mg	$499.20	2022-04-01
Alichem	A029073865-500mg	Methyl 2,5-diamino-3-(difluoromethyl)pyridine-6-acetate	1805316-33-9	97%	500mg	$847.60	2022-04-01
Alichem	A029073865-1g	Methyl 2,5-diamino-3-(difluoromethyl)pyridine-6-acetate	1805316-33-9	97%	1g	$1,504.90	2022-04-01

Methyl 2,5-diamino-3-(difluoromethyl)pyridine-6-acetate Related Literature

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2. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

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Additional information on Methyl 2,5-diamino-3-(difluoromethyl)pyridine-6-acetate

Comprehensive Overview of Methyl 2,5-diamino-3-(difluoromethyl)pyridine-6-acetate (CAS No. 1805316-33-9)

Methyl 2,5-diamino-3-(difluoromethyl)pyridine-6-acetate (CAS No. 1805316-33-9) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a difluoromethyl group and dual amino functionalities, making it a versatile intermediate for synthesizing biologically active molecules. Its molecular formula, C₉H₁₁F₂N₃O₂, highlights its potential for applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

Recent studies have explored the role of Methyl 2,5-diamino-3-(difluoromethyl)pyridine-6-acetate in modulating enzyme activity, a topic frequently searched in AI-driven drug design platforms. Researchers are particularly interested in its hydrogen-bonding capacity and electron-withdrawing effects, which are critical for optimizing ligand-receptor interactions. The compound's pyridine core is also a hotspot for structure-activity relationship (SAR) studies, aligning with trending queries like "how to enhance drug bioavailability" and "fluorine in medicinal chemistry."

From a synthetic chemistry perspective, the ester group in Methyl 2,5-diamino-3-(difluoromethyl)pyridine-6-acetate offers flexibility for further derivatization, a feature often discussed in forums on green chemistry and sustainable synthesis. Its stability under mild conditions makes it suitable for scalable production, addressing industry demands for cost-effective intermediates. Analytical techniques such as HPLC and NMR are commonly employed to verify its purity, a detail frequently queried by quality control professionals.

The agrochemical sector has also shown interest in this compound due to its potential as a precursor for crop protection agents. Searches like "novel pyridine-based pesticides" and "fluorinated agrochemicals" reflect this growing niche. Its difluoromethyl moiety, known to resist metabolic degradation, could enhance the durability of pest-control formulations, a key concern in precision agriculture discussions.

In summary, Methyl 2,5-diamino-3-(difluoromethyl)pyridine-6-acetate (CAS No. 1805316-33-9) bridges multiple disciplines, from pharmaceutical R&D to agrochemical innovation. Its multifaceted applications and alignment with trending scientific inquiries ensure its relevance in contemporary research landscapes.